Cas no 162362-88-1 (3-Cyclobutene-1,2-dione, 3-amino-4-(hexahydro-1H-azepin-1-yl)-)

• Product Name: 3-Cyclobutene-1,2-dione, 3-amino-4-(hexahydro-1H-azepin-1-yl)-
• CAS No: 162362-88-1
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 1343692
• Update Time: 2024-08-17

3-Cyclobutene-1,2-dione, 3-amino-4-(hexahydro-1H-azepin-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutene-1,2-dione, 3-amino-4-(hexahydro-1H-azepin-1-yl)-

• Inchi： 1S/C10H14N2O2/c11-7-8(10(14)9(7)13)12-5-3-1-2-4-6-12/h1-6,11H2
• InChI Key： ZJROTHZCKLEAGX-UHFFFAOYSA-N
• SMILES： C1(=O)C(N2CCCCCC2)=C(N)C1=O

Computed Properties

• Exact Mass: 194.10562

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Boiling Point: 299.7±50.0 °C(Predicted)
• PSA: 63.4
• pka: 1.60±0.20(Predicted)